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Compound of Interest

Compound Name: PF-4479745

Cat. No.: B610036

For researchers, scientists, and drug development professionals handling PF-4479745,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information on the safe handling and disposal
procedures for PF-4479745, a selective serotonin 5SHT2C agonist also known by its chemical
name (9S)-6,7,8,9-Tetrahydro-N,9-dimethyl-2-(phenylmethyl)-5H-pyrimido[4,5-d]azepin-4-
amine and CAS number 1065110-43-1.

Key Safety and Hazard Information

While a comprehensive Safety Data Sheet (SDS) containing detailed disposal procedures for
PF-4479745 is not readily available in the public domain, preliminary safety information from
suppliers indicates that the compound is a combustible solid. It is also classified as highly
hazardous to water (Water Hazard Class 3), underscoring the importance of preventing its
release into the environment.

Table 1: Chemical and Safety Data for PF-4479745
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Property Value

(9S5)-6,7,8,9-Tetrahydro-N,9-dimethyl-2-

Chemical Name (phenylmethyl)-5H-pyrimido[4,5-d]azepin-4-
amine

CAS Number 1065110-43-1

Physical Form Solid

Combustible Solid, Highly Hazardous to Water
(WGK 3)

Known Hazards

Procedural Guidance for Disposal

In the absence of a specific SDS for PF-4479745, a conservative approach to disposal, guided
by best practices for handling similar chemical compounds, is imperative. The following step-
by-step process should be followed:

e Consult Your Institution's Environmental Health and Safety (EHS) Office: This is the most
critical step. Your institutional EHS office is the definitive authority on chemical waste
disposal and will provide guidance based on local, state, and federal regulations. They can
offer specific instructions for the collection, labeling, and disposal of PF-4479745 waste.

+ Waste Segregation:

o Solid Waste: Collect any solid PF-4479745, including residues, contaminated personal
protective equipment (PPE) such as gloves and lab coats, and weighing papers, in a
designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: If PF-4479745 has been dissolved in a solvent, the resulting solution must
be treated as hazardous waste. Collect it in a separate, compatible, and clearly labeled
hazardous waste container. Do not mix with other solvent waste streams unless explicitly
approved by your EHS office.

» Labeling: All waste containers must be accurately labeled with the full chemical name, CAS
number, and the words "Hazardous Waste." Include any known hazard warnings, such as
"Combustible" and "Hazardous to the Aquatic Environment."
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o Storage: Store the sealed hazardous waste containers in a designated, well-ventilated, and
secure area, away from heat sources and incompatible materials, pending collection by your
institution's hazardous waste management service.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and subsequent
disposal of PF-4479745 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b610036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

4 Safe Handling Workflow )

[Acquire PF-4479749

Review available safety information (e.g., supplier data)

'

Don appropriate Personal Protective Equipment (PPE):
- Safety glasses
- Lab coat
- Gloves

'

Gandle in a well-ventilated area or fume hooD

- J

Generate Waste

Disposal‘vW0rkﬂow R

Segregate Waste:
- Solid (contaminated PPE, residue)
- Liquid (solutions)

'

Label waste containers clearly:
- Chemical Name
- CAS Number
- 'Hazardous Waste'

[Store waste in a designated, secure area

[Contact Institutional EHS for pickup and disposaD

- J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5

Tech Support


https://www.benchchem.com/product/b610036?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Figure 1: A workflow diagram illustrating the key steps for the safe handling and disposal of PF-
4479745.

Conclusion

The proper disposal of PF-4479745 is a process that demands careful attention to safety and
environmental regulations. While a specific Safety Data Sheet is not publicly accessible, the
known hazards of combustibility and high water toxicity necessitate a cautious and compliant
approach. By adhering to the procedural guidance outlined above and, most importantly, by
consulting with your local Environmental Health and Safety office, you can ensure the safe and
responsible management of this research chemical.

 To cite this document: BenchChem. [Navigating the Safe Disposal of PF-4479745: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610036#pf-4479745-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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